Cas no 874821-53-1 (Benzene, 2-(azidomethyl)-4-chloro-1-(trifluoromethoxy)-)

• Product Name: Benzene, 2-(azidomethyl)-4-chloro-1-(trifluoromethoxy)-
• CAS No: 874821-53-1
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 1898627
• PubChem ID: 57885582
• Update Time: 2025-04-21

Benzene, 2-(azidomethyl)-4-chloro-1-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(azidomethyl)-4-chloro-1-(trifluoromethoxy)-
• SCHEMBL13671901
• DTXSID301206521
• 874821-53-1
• 2-azidomethyl-4-chloro-1-trifluoromethoxy-benzene

• Inchi： 1S/C8H5ClF3N3O/c9-6-1-2-7(16-8(10,11)12)5(3-6)4-14-15-13/h1-3H,4H2
• InChI Key： LZQYWWJNZFUTQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN=[N+]=[N-])OC(F)(F)F

Computed Properties

• Exact Mass: 251.0073240Da
• Monoisotopic Mass: 251.0073240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.6Ų